Cas no 93793-83-0 (Roxatidine acetate hydrochloride)

• Product Name: Roxatidine acetate hydrochloride
• CAS No: 93793-83-0
• MF: C₁₉H₂₉ClN₂O₄
• MW: 384.897564649582
• MDL: MFCD00941429
• CID: 61654
• PubChem ID: 253661076
• Update Time: 2025-05-25

Roxatidine acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• roxatidine acetate hydrochloride
• Roxatidine Acetate HCl
• HOE 760
• Roxatidine (Acetate Hydrochloride)
• Roxatidine Acetate H
• Roxatidine HCl Acetate
• Altat
• Neo H2
• PIFEATIDINE
• Roxit
• RXTA
• tzu0460
• Xarcin
• 2-Acetoxy-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]acetamide Hydrochloride
• Gastralgin
• Aceroxatidine hydrochloride
• Tzu 0460
• 60426GOR1E
• 2-Acetoxy-N-[3-[3-(1-piperidinomethylphenoxy]propyl]acetamide hydrochloride
• AK323802
• 2-Acetoxy-N-(3-(m-(1-piperidinylmethyl)phenoxy)propyl)acetamide hydrochloride
• Acetamide, 2-hydroxy-N-(3-(m-(1-piperidinylmethyl)phenoxy)propyl)-, acetate, hydrochloride
• DSSTox_RID_818
• Acetamide, 2-(acetyloxy)-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-, monohydrochloride (9CI)
• Zarocs
• NSC-760384
• Tox21_112500
• Acetamide, 2-(acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl-, monohydrochloride
• AB07712
• Altat (TN)
• Pharmakon1600-01502334
• SR-01000763240-4
• Acetamide, 2-(acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-, monohydrochloride
• C90611
• SMR000469144
• CCG-101016
• SCHEMBL667643
• MLS001401443
• AS-14306
• Hoe-760
• ROXATIDINE ACETATE HYDROCHLORIDE [WHO-DD]
• 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethylacetatehydrochloride
• TZU-0460
• N-(3-(3-(N(1)-piperidinylmethyl)phenoxy)propyl)acetoxyacetamide
• SR-01000763240
• NSC760384
• Roxatidine acetate hydrochloride [USAN:JAN]
• N-(3-((.ALPHA.-PIPERIDINO-M-TOLYL)OXY)PROPYL)GLYCOLAMIDE ACETATE MONOHYDROCHLORIDE
• DTXCID0026670
• Tox21_112500_1
• Pifatidine hydrochloride
• NC00266
• )propylamino)ethyl acetate hydrochloride
• SW197646-3
• ROXATIDINE ACETATE HYDROCHLORIDE [USAN]
• HOE 062 [ROXATIDINE]
• AKOS015894912
• NSC 760384
• Acetamide, 2-hydroxy-N-(3-(m-(piperidinomethyl)phenoxy)propyl)-, acetate (ester), hydrochloride
• CHEMBL2104871
• D01467
• HY-B0305A
• 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate hydrochloride
• Roxatidine acetate hydrochloride (JP17/USAN)
• 93793-83-0
• DTXSID2046670
• 2-oxo-2-(3-(3-(piperidin-1-ylmethyl)phenoxy
• AKP-004
• Tox21_112954
• 2-Oxo-2-[[3-[3-(1-piperidylmethyl)phenoxy]propyl]amino]ethyl Acetate Hydrochloride
• CAS-93793-83-0
• [2-oxo-2-[3-[3-(piperidin-1-ylmethyl)phenoxy]propylamino]ethyl] acetate;hydrochloride
• MLS002153806
• 2-oxo-2-(3-(3-(piperidin-1-ylmethyl)phenoxy)propylamino)ethyl acetate hydrochloride
• ROXATIDINE ACETATE HYDROCHLORIDE [MART.]
• UNII-60426GOR1E
• R0178
• CCRIS 3347
• NCGC00167499-01
• CHEBI:32107
• AC-26444
• 2-Hydroxy-N-(3-(m-(piperidinomethyl)phenoxy)propyl)acetamide acetate (ester) hydrochloride
• 2-(acetyloxy)-N-[3-[3-(1-piperidinyl-methyl)phenoxy]propyl]- acetamide monohydrochloride
• Q27263158
• N-(3-((alpha-Piperidino-m-tolyl)oxy)propyl)glycolamide acetate (ester), monohydrochloride
• NCGC00167499-02
• 2-acetoxy-n-(3-(m-(1-piperidinylmethyl)phenoxy)propyl)acetamidehydrochloride
• BCP10517
• s1880
• SY111342
• MFCD00941429
• ROXATIDINE ACETATE HYDROCHLORIDE [JAN]
• ROXATIDINE ACETATE HYDROCHLORIDE [MI]
• Roxatidine acetate hydrochloride

• MDL： MFCD00941429
• Inchi： 1S/C19H28N2O4.ClH/c1-16(22)25-15-19(23)20-9-6-12-24-18-8-5-7-17(13-18)14-21-10-3-2-4-11-21;/h5,7-8,13H,2-4,6,9-12,14-15H2,1H3,(H,20,23);1H
• InChI Key： FEWCTJHCXOHWNL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)OCC(NCCCOC1C=C(CN2CCCCC2)C=CC=1)=O

Computed Properties

• Exact Mass: 384.18200
• Monoisotopic Mass: 384.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9

Experimental Properties

• Melting Point: 146.0 to 150.0 deg-C
• Boiling Point: 537.3°C at 760 mmHg
• Flash Point: 278.7ºC
• PSA: 67.87000
• LogP: 3.25150
• Merck: 8274

Roxatidine acetate hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• RTECS：AC3855000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Roxatidine acetate hydrochloride

Roxatidine Acetate Hydrochloride: A Comprehensive Overview

Roxatidine acetate hydrochloride, also known by its CAS number 93793-83-0, is a pharmaceutical compound that has garnered significant attention in the field of drug development and therapeutic applications. This compound belongs to the class of histamine H2 receptor antagonists, which are widely used in the treatment of various gastrointestinal disorders. The molecule's unique structure and pharmacological properties make it a subject of extensive research, particularly in the context of its efficacy and safety profiles.

The chemical structure of Roxatidine acetate hydrochloride is characterized by its ability to selectively inhibit the H2 histamine receptors located in the stomach lining. This inhibition leads to a reduction in gastric acid secretion, making it particularly effective in managing conditions such as peptic ulcers and gastroesophageal reflux disease (GERD). Recent studies have highlighted its superior bioavailability compared to earlier generations of H2 receptor antagonists, which enhances its therapeutic potential.

One of the most notable advancements in the research of Roxatidine acetate hydrochloride is its application in combination therapies. Scientists have explored its synergistic effects when used alongside proton pump inhibitors (PPIs), leading to improved outcomes in patients with refractory gastrointestinal conditions. These findings underscore the compound's versatility and its role in modern gastroenterology.

Moreover, the pharmacokinetics of Roxatidine acetate hydrochloride have been extensively studied, revealing optimal absorption rates when administered orally. Its half-life of approximately 6-8 hours allows for twice-daily dosing, enhancing patient compliance. Recent clinical trials have also demonstrated minimal side effects, particularly concerning cardiovascular events, which have been a concern with some other H2 receptor antagonists.

In terms of manufacturing and formulation, researchers have focused on developing sustained-release formulations to further improve the drug's therapeutic index. These innovations aim to provide prolonged relief from symptoms while reducing the frequency of administration. Such developments are expected to play a pivotal role in expanding the drug's market presence and clinical utility.

Looking ahead, ongoing research into Roxatidine acetate hydrochloride is exploring its potential beyond traditional gastrointestinal applications. Preliminary studies suggest that it may exhibit anti-inflammatory properties, opening avenues for its use in other therapeutic areas such as respiratory diseases. These exploratory findings highlight the compound's promising future in drug development.

In conclusion, Roxatidine acetate hydrochloride stands as a testament to advancements in pharmaceutical science, offering effective treatments for gastrointestinal disorders while maintaining a favorable safety profile. As research continues to uncover new applications and optimize its delivery mechanisms, this compound is poised to remain a cornerstone in gastroenterological therapeutics.